N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide

• IUPAC Name: N-methyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenylpropanamide
• InChI: InChI=1S/C20H21N3O2/c1-15-7-6-10-17(13-15)20-21-18(25-22-20)14-23(2)19(24)12-11-16-8-4-3-5-9-16/h3-10,13H,11-12,14H2,1-2H3
• InChI Key: PXRQKXZLAOFDEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(C)C(=O)CCC3=CC=CC=C3
• Molecular Formula: C20H21N3O2
• DSSTOX Substance ID: DTXSID601132341
• Molecular Weight: 335.4 g/mol
• CAS No.: 896659-81-7

Description

N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide, also known as MMOP, is a compound that has been studied for its potential use in scientific research. MMOP is a synthetic compound that has been synthesized through a specific method, and it has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide is not fully understood, but it is believed to act as a positive allosteric modulator of the GABAA receptor. This means that it enhances the activity of the GABAA receptor, which is involved in the regulation of anxiety and mood. This compound has also been found to increase the levels of certain neurotransmitters such as dopamine and serotonin, which may contribute to its anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including reducing anxiety-like behavior, increasing locomotor activity, and reducing drug-seeking behavior in animal models. It has also been found to increase the levels of certain neurotransmitters such as dopamine and serotonin, which may contribute to its anxiolytic and antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide in lab experiments is that it has been found to have anxiolytic and antidepressant-like effects in animal models, which may make it a useful tool for studying anxiety and depression. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for the study of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide. One direction is to further investigate its potential as a treatment for anxiety and depression in humans. Another direction is to study its potential use in treating addiction. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems.

Synthesis Methods

N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide is synthesized through a specific method that involves the reaction of 3-(3-methylphenyl)-1,2,4-oxadiazol-5-amine with N-methyl-N-[(phenylmethyl)amino]propanamide in the presence of a catalyst. The reaction yields this compound as a white solid, which can be purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-phenylpropanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have anxiolytic and antidepressant-like effects in animal models, and it has been suggested that it may have potential as a treatment for anxiety and depression in humans. This compound has also been studied for its potential use in treating addiction, as it has been found to reduce drug-seeking behavior in animal models.